Cas no 2382059-75-6 (4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol)

• Product Name: 4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol
• CAS No: 2382059-75-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5327694
• Update Time: 2025-07-22

4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol Chemical and Physical Properties

Names and Identifiers

• 4-(((1R,2R)-2-hydroxycyclopentyl)oxy)phenol
• 4-[(1R,2R)-2-hydroxycyclopentyl]oxyphenol
• 4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol

• Inchi： 1S/C11H14O3/c12-8-4-6-9(7-5-8)14-11-3-1-2-10(11)13/h4-7,10-13H,1-3H2/t10-,11-/m1/s1
• InChI Key： BRLPVQJWJZVXOQ-GHMZBOCLSA-N
• SMILES： O(C1C=CC(=CC=1)O)[C@@H]1CCC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7

Additional information on 4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol

Professional Introduction to Compound with CAS No. 2382059-75-6 and Product Name: 4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol

The compound with CAS No. 2382059-75-6 and the product name 4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this molecule, particularly the presence of a 1R,2R-2-hydroxycyclopentyloxy substituent, contribute to its distinctive chemical and pharmacological properties.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that target complex biological pathways. The 4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol molecule has garnered attention due to its potential in modulating various cellular processes. Specifically, its ability to interact with specific enzymes and receptors has been explored in the context of anti-inflammatory and antioxidant therapies. The stereochemistry of the 1R,2R-configuration is particularly noteworthy, as it influences the compound's binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that 4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol may be able to engage with biological targets in a manner akin to established drugs. However, its novel substitution pattern offers the potential for improved efficacy and reduced side effects. Preliminary computational studies have indicated that this compound exhibits favorable pharmacokinetic properties, including good solubility and bioavailability.

Recent experimental investigations have focused on evaluating the in vitro and in vivo activities of 4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol. In cell-based assays, the compound has demonstrated significant inhibitory effects on key enzymes involved in inflammation and oxidative stress. These findings are particularly exciting given the high unmet medical need for safe and effective treatments for chronic inflammatory diseases. Additionally, animal models have shown promising results regarding the compound's ability to ameliorate disease symptoms without notable toxicity.

The synthesis of 4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies have been employed to ensure high enantioselectivity and yield. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted reactions have been crucial in achieving the desired stereochemical outcome. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for scalable production processes.

The development of this compound aligns with broader trends in drug discovery, where there is a concerted effort to design molecules with optimized pharmacological profiles. The integration of structure-based drug design principles with high-throughput screening techniques has been instrumental in identifying promising candidates like 4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol. Furthermore, advances in molecular modeling have allowed researchers to predict how modifications to the core structure might enhance biological activity.

Future directions for research on 4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential. Additionally, clinical trials are being planned to assess its efficacy and safety in human populations suffering from relevant diseases.

The significance of compounds like 4-{(1R,2R)-2-hydroxycyclopentyloxy}phenol extends beyond their immediate therapeutic applications. They serve as important tools for understanding fundamental biological processes and for developing new chemical probes that can aid in drug discovery efforts worldwide. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone of pharmaceutical innovation for years to come.